Ethyl (2Z)-5-(3,4-dimethoxyphenyl)-7-methyl-2-[[3-[(4-nitrophenyl)methoxy]phenyl]methylidene]-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2Z)-5-(3,4-dimethoxyphenyl)-7-methyl-2-[[3-[(4-nitrophenyl)methoxy]phenyl]methylidene]-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 5668-65-5
VCID: VC0421800
InChI: InChI=1S/C32H29N3O8S/c1-5-42-31(37)28-19(2)33-32-34(29(28)22-11-14-25(40-3)26(17-22)41-4)30(36)27(44-32)16-21-7-6-8-24(15-21)43-18-20-9-12-23(13-10-20)35(38)39/h6-17,29H,5,18H2,1-4H3/b27-16-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC)OC)C(=O)C(=CC4=CC(=CC=C4)OCC5=CC=C(C=C5)[N+](=O)[O-])S2)C
Molecular Formula: C32H29N3O8S
Molecular Weight: 615.7g/mol

Ethyl (2Z)-5-(3,4-dimethoxyphenyl)-7-methyl-2-[[3-[(4-nitrophenyl)methoxy]phenyl]methylidene]-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 5668-65-5

Main Products

VCID: VC0421800

Molecular Formula: C32H29N3O8S

Molecular Weight: 615.7g/mol

Ethyl (2Z)-5-(3,4-dimethoxyphenyl)-7-methyl-2-[[3-[(4-nitrophenyl)methoxy]phenyl]methylidene]-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 5668-65-5

CAS No. 5668-65-5
Product Name Ethyl (2Z)-5-(3,4-dimethoxyphenyl)-7-methyl-2-[[3-[(4-nitrophenyl)methoxy]phenyl]methylidene]-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C32H29N3O8S
Molecular Weight 615.7g/mol
IUPAC Name ethyl (2Z)-5-(3,4-dimethoxyphenyl)-7-methyl-2-[[3-[(4-nitrophenyl)methoxy]phenyl]methylidene]-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C32H29N3O8S/c1-5-42-31(37)28-19(2)33-32-34(29(28)22-11-14-25(40-3)26(17-22)41-4)30(36)27(44-32)16-21-7-6-8-24(15-21)43-18-20-9-12-23(13-10-20)35(38)39/h6-17,29H,5,18H2,1-4H3/b27-16-
Standard InChIKey OPCJDXIGWJTKLE-YUMHPJSZSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC)OC)C(=O)/C(=C/C4=CC(=CC=C4)OCC5=CC=C(C=C5)[N+](=O)[O-])/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC)OC)C(=O)C(=CC4=CC(=CC=C4)OCC5=CC=C(C=C5)[N+](=O)[O-])S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC)OC)C(=O)C(=CC4=CC(=CC=C4)OCC5=CC=C(C=C5)[N+](=O)[O-])S2)C
PubChem Compound 5336064
Last Modified Nov 11 2021
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